Cas no 2098033-30-6 ((1r,4r)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride)

• Product Name: (1r,4r)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride
• CAS No: 2098033-30-6
• MF: C₇H₁₄ClF₂N
• MW: 185.64256811142
• MDL: MFCD29046548
• CID: 4760585
• PubChem ID: 86775151
• Update Time: 2026-02-26

(1r,4r)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)cyclohexan-1-amine hydrochloride
• trans-4-(Difluoromethyl)cyclohexanamine hydrochloride
• trans-4-(difluoromethyl)cyclohexan-1-amine hydrochloride
• (1r,4r)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride
• EN300-133526
• C7H14ClF2N
• SY300189
• 4-(difluoromethyl)cyclohexan-1-amine;hydrochloride
• CS-0378193
• AKOS040804840
• D97105
• trans-4-(Difluoromethyl)cyclohexanamine HCl
• AKOS026741972
• trans-4-Difluoromethyl-cyclohexylamine hydrochloride
• 2379770-88-2
• PS-20580
• AKOS026746357
• 2098033-30-6
• MFCD29046548
• F2147-2825
• trans-4-(difluoromethyl)cyclohexanamine;hydrochloride
• 1461709-26-1
• (1s,4s)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride
• EN300-21632389

• MDL： MFCD29046548
• Inchi： 1S/C7H13F2N.ClH/c8-7(9)5-1-3-6(10)4-2-5;/h5-7H,1-4,10H2;1H
• InChI Key： XPDQVLLLKXNZRC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCC(CC1)N)F

Computed Properties

• Exact Mass: 185.0782835g/mol
• Monoisotopic Mass: 185.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (1r,4r)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride

Introduction to (1R,4R)-4-(Difluoromethyl)cyclohexan-1-amine Hydrochloride (CAS No. 2098033-30-6)

(1R,4R)-4-(Difluoromethyl)cyclohexan-1-amine hydrochloride (CAS No. 2098033-30-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral amine derivative with a difluoromethyl substituent, which imparts unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

The (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride structure consists of a cyclohexane ring with a difluoromethyl group attached to the 4-position and an amine group at the 1-position. The (1R,4R) stereochemistry is crucial for its biological activity and pharmacological properties. The presence of the difluoromethyl group significantly influences the compound's reactivity and binding affinity to target proteins, which is a key factor in its potential therapeutic applications.

Recent studies have highlighted the importance of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride in the development of novel therapeutic agents. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in various physiological processes and diseases. The ability of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride to interact with specific GPCRs makes it a promising candidate for the treatment of neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride has shown promising results in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit histone deacetylases (HDACs), which are epigenetic regulators implicated in cancer progression. The selective inhibition of HDACs by (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride could lead to new strategies for cancer therapy by modulating gene expression and promoting apoptosis in cancer cells.

The synthesis of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the asymmetric hydrogenation of a cyclohexene derivative followed by the introduction of the difluoromethyl group through a nucleophilic substitution reaction. The final step involves the formation of the amine group and subsequent conversion to the hydrochloride salt form. This synthetic pathway ensures high enantiomeric purity and yields, which are essential for pharmaceutical applications.

The physicochemical properties of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride have been extensively characterized. It is a white crystalline solid with good solubility in polar solvents such as water and methanol. Its melting point and other physical properties have been determined through various analytical techniques, including differential scanning calorimetry (DSC) and X-ray crystallography. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for drug delivery.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride. In preclinical models, it has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for once-daily dosing regimens in clinical settings. Additionally, its low toxicity profile has been confirmed through extensive safety evaluations, further supporting its potential as a therapeutic agent.

The safety and efficacy of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride have been evaluated in several preclinical studies using animal models. These studies have shown that it effectively modulates target proteins without causing significant adverse effects. For example, in rodent models of neurological disorders, it has demonstrated neuroprotective effects by reducing oxidative stress and inflammation. Similarly, in models of cardiovascular disease, it has shown beneficial effects on blood pressure regulation and vascular function.

Despite these promising results, further research is needed to fully understand the mechanisms underlying the biological activity of (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride. Ongoing studies are focusing on elucidating its interactions with specific protein targets at the molecular level using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These efforts aim to optimize its structure for enhanced potency and selectivity.

In conclusion, (1R,4R)-4-(difluoromethyl)cyclohexan-1-amine hydrochloride (CAS No. 2098033-30-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological profile, it holds promise for future clinical applications.